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Compound of Interest

Compound Name: FORMOTEROL FUMARATE

Cat. No.: B1231065 Get Quote

For laboratory professionals engaged in drug development and research, ensuring personal

safety during the handling of active pharmaceutical ingredients is paramount. This guide

provides essential, immediate safety and logistical information for handling formoterol
fumarate, a potent beta-agonist. Adherence to these procedural steps is critical to mitigate

risks and ensure a safe laboratory environment.

Hazard Summary
Formoterol fumarate is a physiologically highly active substance that can be hazardous if not

handled correctly.[1] It is harmful if inhaled and is suspected of damaging fertility or the unborn

child.[1][2] The substance can also cause damage to organs through single or prolonged

exposure.[1][2][3] Therefore, strict adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE)
The selection and use of appropriate Personal Protective Equipment (PPE) is the primary

defense against exposure. The following table summarizes the recommended PPE for handling

formoterol fumarate powder.
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PPE Category Specification Rationale

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

full-facepiece airline respirator

(P3 filter) with a minimum

protection factor of 200 for

open handling.[3][4]

To prevent inhalation of the

fine powder, which can be

fatal.[3][4]

Hand Protection

Nitrile or neoprene gloves.[3]

[4] Consider double gloving.[5]

[6]

To prevent skin contact.

Gloves must be inspected prior

to use and disposed of

properly after.[7][8]

Eye Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US)

standards.[9] A faceshield may

be necessary if there is a

potential for direct contact with

dusts, mists, or aerosols.[5][6]

To protect eyes from irritation

and accidental splashes.[3][4]

Skin and Body Protection

A laboratory coat is suitable for

quantities up to 500 grams.[10]

For larger quantities, a

disposable coverall of low

permeability and disposable

shoe covers are

recommended.[10] Additional

garments like sleevelets or

aprons should be used based

on the task.[5][6]

To prevent skin exposure and

contamination of personal

clothing.[10]

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling formoterol fumarate is crucial for minimizing exposure risk.

1. Preparation and Engineering Controls:
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Ventilation: Always handle formoterol fumarate in a well-ventilated area, preferably within a

certified chemical fume hood or a glove box.[3][4][10] Local exhaust ventilation is essential to

control airborne dust.[3][4][5][6]

Equipment: Ensure all equipment, including containers and receiving equipment, is properly

grounded and bonded to prevent static electricity buildup, which could ignite suspended

dust.[4][5][6]

Emergency Preparedness: Have an eye wash station and safety shower readily accessible.

[5]

2. Donning PPE:

Follow the logical sequence for donning PPE to ensure complete protection. A visual

workflow for this process is provided below.

3. Weighing and Aliquoting:

Perform these tasks within a containment system (e.g., fume hood, glove box) to minimize

dust generation.

Use non-sparking tools.[9]

Clean up any spills immediately using dry clean-up procedures; avoid generating dust.[10]

4. Doffing PPE and Decontamination:

Remove PPE in the reverse order of donning to prevent cross-contamination.

Dispose of all single-use PPE as hazardous waste.

Thoroughly wash hands and any exposed skin with soap and water after handling.[3][4][9]

Emergency Procedures
In the event of an exposure, immediate action is critical.
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Exposure Route First Aid Measures

Inhalation

Move the individual to fresh air and keep them

at rest in a comfortable breathing position.[1][3]

[4][9] Seek immediate medical attention.[3][4][9]

Skin Contact

Immediately remove all contaminated clothing.

[3][4] Wash the affected area with soap and

plenty of water.[3][4]

Eye Contact

Rinse cautiously with water for several minutes.

[3][4] Remove contact lenses if present and

easy to do. Continue rinsing and seek medical

advice.[1][3][4]

Ingestion

Rinse the mouth with water.[3][4] Do not induce

vomiting. Seek immediate medical attention.[3]

[4]

Disposal Plan
Proper disposal of formoterol fumarate waste is essential to prevent environmental

contamination.

Waste Characterization: All waste materials, including contaminated PPE, disposable

labware, and residual powder, should be considered hazardous waste.

Containment: Collect waste in clearly labeled, tightly sealed containers.[3][4]

Disposal Method: The recommended method of disposal is through a licensed professional

waste disposal service, typically involving a chemical incinerator equipped with an

afterburner and scrubber.[3][8] Do not allow the product to enter drains or the environment.

[1][3][4][6][8] All local and national regulations for hazardous waste disposal must be

observed.[1][3]

Visual Workflow for PPE Selection and Use
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The following diagram illustrates the logical steps for selecting and using Personal Protective

Equipment when handling formoterol fumarate.

Preparation Phase

Execution Phase
Post-Handling Phase

Start: Handling
Formoterol Fumarate Assess Task and Quantity

Select Respiratory Protection
(Full-face, P3 filter)

Select Hand Protection
(Nitrile/Neoprene, Consider Double)

Select Eye Protection
(Goggles/Faceshield)

Select Body Protection
(Lab Coat or Coverall)

Don PPE in Sequence:
1. Body

2. Respirator
3. Eye

4. Gloves

Perform Handling Procedure
(Weighing, Aliquoting)

Doff PPE in Reverse Sequence:
1. Gloves
2. Body
3. Eye

4. Respirator

Dispose of Contaminated PPE
as Hazardous Waste Wash Hands Thoroughly End of Process

Click to download full resolution via product page

Caption: PPE selection and use workflow for handling formoterol fumarate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. sigmaaldrich.com [sigmaaldrich.com]

2. static.cymitquimica.com [static.cymitquimica.com]

3. fermion.fi [fermion.fi]

4. fermion.fi [fermion.fi]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1231065?utm_src=pdf-body
https://www.benchchem.com/product/b1231065?utm_src=pdf-body-img
https://www.benchchem.com/product/b1231065?utm_src=pdf-body
https://www.benchchem.com/product/b1231065?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/HK/en/sds/sigma/f9552?userType=undefined
https://static.cymitquimica.com/products/61/pdf/sds-FOR0447.00.pdf
https://www.fermion.fi/siteassets/documents/material-safety-data-sheets/formoterol.pdf
https://www.fermion.fi/siteassets/documents/material-safety-data-sheets/formoterol-fumarate_22.01.2025.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1231065?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. merck.com [merck.com]

6. merck.com [merck.com]

7. esschemco.com [esschemco.com]

8. discofinechem.com [discofinechem.com]

9. echemi.com [echemi.com]

10. datasheets.scbt.com [datasheets.scbt.com]

To cite this document: BenchChem. [Safeguarding Researchers: A Comprehensive Guide to
Handling Formoterol Fumarate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1231065#personal-protective-equipment-for-
handling-formoterol-fumarate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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